Cas no 338774-88-2 (1-[(4-Chlorophenyl)sulfonyl]-2-phenyl-2-propanol)

• Product Name: 1-[(4-Chlorophenyl)sulfonyl]-2-phenyl-2-propanol
• CAS No: 338774-88-2
• MF: C₁₅H₁₅ClO₃S
• MW: 310.795802354813
• CID: 5270748
• Update Time: 2026-03-09

1-[(4-Chlorophenyl)sulfonyl]-2-phenyl-2-propanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorobenzenesulfonyl)-2-phenylpropan-2-ol
• 1-[(4-CHLOROPHENYL)SULFONYL]-2-PHENYL-2-PROPANOL
• Benzenemethanol, α-[[(4-chlorophenyl)sulfonyl]methyl]-α-methyl-
• 1-(4-chlorophenyl)sulfonyl-2-phenylpropan-2-ol
• Oprea1_862257
• (2-Hydroxy-2-phenylpropyl)(4-chlorophenyl) sulfone
• 1-[(4-Chlorophenyl)sulfonyl]-2-phenyl-2-propanol

• Inchi： 1S/C15H15ClO3S/c1-15(17,12-5-3-2-4-6-12)11-20(18,19)14-9-7-13(16)8-10-14/h2-10,17H,11H2,1H3
• InChI Key： APXWRTPHLQXKBP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(CC(C)(C1C=CC=CC=1)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 403
• XLogP3: 2.8
• Topological Polar Surface Area: 62.8

Additional information on 1-[(4-Chlorophenyl)sulfonyl]-2-phenyl-2-propanol

1-[(4-Chlorophenyl)sulfonyl]-2-phenyl-2-propanol (CAS No. 338774-88-2): A Comprehensive Overview

1-[(4-Chlorophenyl)sulfonyl]-2-phenyl-2-propanol (CAS No. 338774-88-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of propanol with a sulfonyl group attached to a 4-chlorophenyl moiety. The unique structural features of this molecule make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 1-[(4-Chlorophenyl)sulfonyl]-2-phenyl-2-propanol consists of a central propanol backbone, a phenyl group, and a sulfonyl group linked to a 4-chlorophenyl ring. This combination of functional groups imparts specific physicochemical properties that are crucial for its biological activity. The sulfonyl group, in particular, is known for its ability to enhance the lipophilicity and stability of the molecule, making it more suitable for pharmaceutical applications.

Recent studies have highlighted the potential of 1-[(4-Chlorophenyl)sulfonyl]-2-phenyl-2-propanol in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease. The mechanism of action is believed to involve the modulation of key signaling pathways involved in neuronal survival and function.

In addition to its neuroprotective properties, 1-[(4-Chlorophenyl)sulfonyl]-2-phenyl-2-propanol has also been investigated for its anti-inflammatory and analgesic activities. A study conducted by a team at the University of California, San Francisco, demonstrated that this compound effectively reduces inflammation and pain in animal models. The anti-inflammatory effects are thought to be mediated through the inhibition of pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX).

The pharmacokinetic profile of 1-[(4-Chlorophenyl)sulfonyl]-2-phenyl-2-propanol has been extensively studied to ensure its suitability for clinical use. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed from the gastrointestinal tract and exhibits good bioavailability. Furthermore, it shows minimal toxicity at therapeutic doses, making it a promising candidate for further development.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-[(4-Chlorophenyl)sulfonyl]-2-phenyl-2-propanol in human subjects. Early results from Phase I trials have been encouraging, with no significant adverse effects reported at the tested doses. These findings have paved the way for Phase II trials, which will focus on assessing the compound's therapeutic potential in specific patient populations.

The synthetic route for producing 1-[(4-Chlorophenyl)sulfonyl]-2-phenyl-2-propanol has been optimized to ensure high yield and purity. The process typically involves several steps, including the formation of the sulfonyl chloride intermediate from 4-chlorobenzenesulfonyl chloride and subsequent reaction with 2-hydroxypropiophenone. Advanced purification techniques such as column chromatography are employed to obtain the final product with high purity.

In conclusion, 1-[(4-Chlorophenyl)sulfonyl]-2-phenyl-2-propanol (CAS No. 338774-88-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to explore its full potential, with the aim of bringing this innovative compound closer to clinical use.